Cas no 43076-16-0 (9,10-Dioxo Ketotifen)

• Product Name: 9,10-Dioxo Ketotifen
• CAS No: 43076-16-0
• MF: C₁₉H₁₇NO₂S
• MW: 323.40878367424
• CID: 928714
• PubChem ID: 323313
• Update Time: 2025-04-19

9,10-Dioxo Ketotifen Chemical and Physical Properties

Names and Identifiers

• 9,10-Dioxo Ketotifen
• 10-(1-methylpiperidin-4-ylidene)benzo[1,2]cyclohepta[3,4-b]thiophene-4,5-dione
• 4-(1-Methylpiperidin-4-ylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-9,10-dione
• Ketotifen impurity G
• 2-(1-Methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaene-8,9-dione
• 4-(1-Methylpiperidin-4-ylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-9,10-dione (9,10-Dioxoketotifen)
• KETOTIFEN HYDROGEN FUMARATE IMPURITY G [EP IMPURITY]
• NSC-282482
• 4-(1-Methylpiperidin-4-ylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophene-9,10-dione
• NSC 282482
• 4H-Benzo[4,5]cyclohepta[1,2-b]thiophene-9,10-dione, 4-(1-methyl-4-piperidinylidene)-
• DTXSID80314399
• 43076-16-0
• NSC282482
• 4-(1-Methyl-4-piperidinylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophene-9,10-dione
• 83L78F2PTA
• G91005

• Inchi： 1S/C19H17NO2S/c1-20-9-6-12(7-10-20)16-13-4-2-3-5-14(13)17(21)18(22)19-15(16)8-11-23-19/h2-5,8,11H,6-7,9-10H2,1H3
• InChI Key： SEWPKRUDHMXTMH-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C(C1C=CC=CC=1/C/2=C1/CCN(C)CC/1)=O)=O

Computed Properties

• Exact Mass: 323.09800
• Monoisotopic Mass: 323.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.62000
• LogP: 3.59250